3-Chloro-4-(1-methylcyclopropyl)-benzaldehyde

• Molecular Formula: C11H11ClO
• Molecular Weight: 194.66 g/mol
• IUPAC Name: 3-chloro-4-(1-methylcyclopropyl)benzaldehyde
• InChI: InChI=1S/C11H11ClO/c1-11(4-5-11)9-3-2-8(7-13)6-10(9)12/h2-3,6-7H,4-5H2,1H3
• InChI Key: NGLAAVYYZBULQE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2=C(C=C(C=C2)C=O)Cl

Description

3-Chloro-4-(1-methylcyclopropyl)-benzaldehyde is a useful research compound. Its molecular formula is C11H11ClO and its molecular weight is 194.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was synthesized in analogy to 4-cyclopropyl benzaldehyde (described in example S53) using 4-bromo-2-chloro-1-(1-methylcyclopropyl)-benzene (350 mg, 1.43 mmol), n-BuLi (980 μl, 1.6M solution in hexane, 1.57 mmol) and DMF (443 μl, 5.70 mmol). The isolated residue was purified by flash column chromatography (1:9 ether:pentane) to give 3-chloro-4-(1-methylcyclopropyl)-benzaldehyde (176 mg, 63%) as a colorless oil. 1H NMR (CDCl3, 300 MHz): δ 9.94 (s, 1H), 7.84 (d, J=1.5 Hz, 1H), 7.69 (dd, J=1.5, 8.0 Hz, 1H), 7.52 (d, J=8.0 Hz, 1H), 1.38 (s, 3H), 0.90-0.80(m, 4H).